(4-(1H-Benzo[d]imidazol-2-yl)phenyl)methanol

• Molecular Formula: C14H12N2O
• Molecular Weight: 224.26 g/mol
• IUPAC Name: [4-(1H-benzimidazol-2-yl)phenyl]methanol
• InChI: InChI=1S/C14H12N2O/c17-9-10-5-7-11(8-6-10)14-15-12-3-1-2-4-13(12)16-14/h1-8,17H,9H2,(H,15,16)
• InChI Key: GMHUVAUJMGKJOR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C3=CC=C(C=C3)CO

Description

(4-(1H-Benzo[d]imidazol-2-yl)phenyl)methanol is a useful research compound. Its molecular formula is C14H12N2O and its molecular weight is 224.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of methyl 4-(benzimidazol-2-yl)-benzoate (0.23 g, 0.9 mmol) in THF (10 mL) at 0° C. was added a solution of DIBAL-H (5.0 mL, 1.0 M in THF, 5.0 mmol). The reaction was allowed to warm to room temperature, stirred for 1 h and quenched with a saturated potassium sodium tartrate solution (20 mL). The biphasic mixture was stirred vigorously for 1 h, the phases separated and the organic layer dried (MgSO4), filtered, concentrated and purified by column chromatography on silica gel (7% MeOH/CH2Cl2) to give 4-(benzimidazol-2-yl)-benzyl alcohol (0.175 g, 87%). 1H NMR (CD4OD) δ 3.30 (s, 1H (OH)), 4.69 (s, 2H), 7.26 (m, 2H), 7.53 (d, 2H, J=8.4 Hz), 7.60 (m, 2H), 8.07 (d, 2H, J=8.1 Hz).

Synthesis routes and methods II

Procedure details